3-(4-Fluorophenyl)-1-(2-hydroxyphenyl)prop-2-en-1-one

• IUPAC Name: (E)-3-(4-fluorophenyl)-1-(2-hydroxyphenyl)prop-2-en-1-one
• InChI: InChI=1S/C15H11FO2/c16-12-8-5-11(6-9-12)7-10-15(18)13-3-1-2-4-14(13)17/h1-10,17H/b10-7+
• InChI Key: BGVXUADKPAJQBF-JXMROGBWSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)C=CC2=CC=C(C=C2)F)O
• Isomeric SMILES: C1=CC=C(C(=C1)C(=O)/C=C/C2=CC=C(C=C2)F)O
• Molecular Formula: C15H11FO2
• Molecular Weight: 242.24 g/mol
• CAS No.: 152897-41-1

Description

3-(4-Fluorophenyl)-1-(2-hydroxyphenyl)prop-2-en-1-one is a useful research compound. Its molecular formula is C15H11FO2 and its molecular weight is 242.249. The purity is usually 95%.
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Scientific Research Applications

Molecular Structure and Crystal Packing

• The molecular structure of 3-(4-Fluorophenyl)-1-(2-hydroxyphenyl)prop-2-en-1-one exhibits planarity in its phenyl groups and prop-2-en-1-one linkage. This structural characteristic is important for understanding its intermolecular interactions, such as hydrogen bonding, which plays a crucial role in crystal packing and stability (Butcher et al., 2007).

Photophysical Properties

• The effect of solvent polarity on the photophysical properties of related chalcone derivatives has been studied. It was found that absorption and fluorescence characteristics show bathochromic shifts from non-polar to polar solvents due to intramolecular charge transfer interactions, indicating significant differences in dipole moments between ground and excited states (Kumari et al., 2017).

Refractive Indices and Physicochemical Properties

• The refractive indices of 3-(4-Fluorophenyl)-1-phenylprop-2-en-1-one in different solvent mixtures were measured. This data helped in calculating various parameters such as molar refraction, polarisability constant, and internal pressure, contributing to understanding the nature of dipole and solute-solvent interactions (Chavan & Gop, 2016).

Applications in Dye-Sensitized Solar Cells

• Certain derivatives of this compound were investigated for their application in dye-sensitized solar cells (DSSCs). These studies included analyzing the influence of molecular structure on intramolecular charge transfer and its impact on the performance of DSSCs (Anizaim et al., 2020).

Computational Analysis of Molecular Structure and Chemical Reactivity

• Computational methods, such as density functional theory (DFT), were employed to study the geometrical, electronic, and chemical reactivity aspects of related compounds. This included analyzing bond lengths, angles, molecular electrostatic potential surface, and electronic properties like HOMO and LUMO energies, providing insights into the chemical behavior of these molecules (Adole et al., 2020).